Pyrethrins

Pyrethrins are a class of natural insecticides derived from the chrysanthemum flower, specifically the _Chrysanthemum cinerariifolium_ variety. These compounds exhibit potent insecticidal activity by disrupting the nervous system of insects through the formation of pores in their nerve cell membranes. Pyrethrins work rapidly, often causing paralysis or death within seconds to minutes after contact with pest insects. Due to their natural origin and relatively rapid breakdown in the environment, pyrethrins are considered environmentally friendly and less harmful to non-target organisms compared to synthetic insecticides. However, they can pose health risks if misused; therefore, they should be handled carefully and used according to safety guidelines. Pyrethrins are commonly employed for controlling a wide range of indoor and outdoor pests in both residential and commercial settings. These natural compounds are often used as active ingredients in various formulations such as sprays, dusts, and baits. Their efficacy against insects makes them valuable tools in integrated pest management programs.
